Cas no 2171906-58-2 (2-(2-methylpropanesulfonyl)pyridin-3-ol)

• Product Name: 2-(2-methylpropanesulfonyl)pyridin-3-ol
• CAS No: 2171906-58-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6299085
• PubChem ID: 165588571
• Update Time: 2025-06-08

2-(2-methylpropanesulfonyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropanesulfonyl)pyridin-3-ol
• EN300-1600109
• 2171906-58-2

• Inchi： 1S/C9H13NO3S/c1-7(2)6-14(12,13)9-8(11)4-3-5-10-9/h3-5,7,11H,6H2,1-2H3
• InChI Key： WXWDOJWLEDEPPM-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)O)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-methylpropanesulfonyl)pyridin-3-ol

Introduction to 2-(2-Methylpropanesulfonyl)pyridin-3-ol (CAS No. 2171906-58-2)

2-(2-Methylpropanesulfonyl)pyridin-3-ol, with the CAS number 2171906-58-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a sulfonyl group, making it a promising candidate for various applications in drug discovery and development.

The molecular formula of 2-(2-methylpropanesulfonyl)pyridin-3-ol is C₁₀H₁₄O₃S, and its molecular weight is approximately 214.3 g/mol. The compound's structure consists of a pyridine ring substituted with a 2-methylpropanesulfonyl group at the 3-position, and a hydroxyl group at the 3-position of the pyridine ring. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for further investigation.

In recent years, the study of 2-(2-methylpropanesulfonyl)pyridin-3-ol has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(2-methylpropanesulfonyl)pyridin-3-ol effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(2-methylpropanesulfonyl)pyridin-3-ol has also shown promise in cancer research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(2-methylpropanesulfonyl)pyridin-3-ol have also been extensively studied. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a favorable safety margin when used in humans.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(2-methylpropanesulfonyl)pyridin-3-ol. One common approach involves the reaction of 3-hydroxypyridine with 2-methylpropane sulfonyl chloride in the presence of a base. This method yields high purity product with good yields, making it suitable for large-scale synthesis.

The potential applications of 2-(2-methylpropanesulfonyl)pyridin-3-ol extend beyond its use as a therapeutic agent. Due to its unique chemical structure, this compound can serve as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of Cambridge have utilized 2-(2-methylpropanesulfonyl)pyridin-3-ol as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in neurodegenerative diseases.

In conclusion, 2-(2-methylpropanesulfonyl)pyridin-3-ol (CAS No. 2171906-58-2) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.